Fenclofenac glucuronide
Fenclofenac glucuronide
Fenclofenac Glucuronide is a metabolite of Fenclofenac, a non-steroidal anti-inflammatory agent. Mild immunosuppressive agent.
Brand Name:
Vulcanchem
CAS No.:
77182-37-7
VCID:
VC0144572
InChI:
InChI=1S/C20H18Cl2O9/c21-10-5-6-13(11(22)8-10)29-12-4-2-1-3-9(12)7-14(23)30-20-17(26)15(24)16(25)18(31-20)19(27)28/h1-6,8,15-18,20,24-26H,7H2,(H,27,28)/t15-,16-,17+,18-,20+/m0/s1
SMILES:
C1=CC=C(C(=C1)CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)OC3=C(C=C(C=C3)Cl)Cl
Molecular Formula:
C20H18Cl2O9
Molecular Weight:
473.255
Fenclofenac glucuronide
CAS No.: 77182-37-7
Cat. No.: VC0144572
Molecular Formula: C20H18Cl2O9
Molecular Weight: 473.255
* For research use only. Not for human or veterinary use.
Specification
| Description | Fenclofenac Glucuronide is a metabolite of Fenclofenac, a non-steroidal anti-inflammatory agent. Mild immunosuppressive agent. |
|---|---|
| CAS No. | 77182-37-7 |
| Molecular Formula | C20H18Cl2O9 |
| Molecular Weight | 473.255 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[2-(2,4-dichlorophenoxy)phenyl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H18Cl2O9/c21-10-5-6-13(11(22)8-10)29-12-4-2-1-3-9(12)7-14(23)30-20-17(26)15(24)16(25)18(31-20)19(27)28/h1-6,8,15-18,20,24-26H,7H2,(H,27,28)/t15-,16-,17+,18-,20+/m0/s1 |
| Standard InChI Key | XFIVNRQWIBPUSG-HBWRTXEVSA-N |
| SMILES | C1=CC=C(C(=C1)CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)OC3=C(C=C(C=C3)Cl)Cl |
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